Cas no 357166-30-4 (Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate))

Pemetrexed disodium hemipenta hydrate is a folate antagonist. It inhibits thymidylate synthase (TS), dihydrofolate reductase (DHFR) and glycine amide nucleotide formyltransferase (GARFT), with KI of 1.3 nm, 7.2 nm and 65 nm, respectively

Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate) structure

357166-30-4 structure

Product Name:Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate)

CAS No:357166-30-4

Molecular Formula:C₂₀H₂₁N₅O₆ ^. ₅/₂ H₂O ^. ₂Na

Molecular Weight:516.42

MDL:MFCD13194950

CID:67828

PubChem ID:135564527

Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate) Properties

Names and Identifiers

- Pemetrexed disodium hydrate
- N-[4-[2-(2-Amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-L-glutamic acid disodium salt hydrate
- Pemetrexed (disodium hemipenta hydrate)
- Pemetrexed disodium
- Pemetrexed disodium 2.5 hydrate
- Pemetrexed Disodium hemipenta hydrate
- PeMetrexed disodiuM hepthydrate
- Pemetrexed Disodium Hydrate (Discontinued)
- tetrasodium,(2S)-2-[[4-[2-(2-amino-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate,pentahydrate
- V2356
- Pemetrexed disodium salt 2.5 hydrate, 98%
- CID 137304555
- PeMetrexed sodiuM hydrate (1:2:2.5)
- PeMetrexed DisodiuM heMipenta hydrate
- PeMetrexed (disodiuM heMipenta hydrate) (1:2:2.5)
- L-GlutaMic acid,N-[4-[2-(2-aMino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyriMidin-5-yl)ethyl]benzoyl]-,sodiuM salt, hydrate (2:4:5) (9CI)
- LY-231514 Disodium Hydrate
- LY231514 disodium hemipenta hydrate
- PEMETREXED DISODIUM 2.5-HYDRATE [EP MONOGRAPH]
- AS-17891
- PEMRYDI RTU
- 357166-30-4
- 150399-23-8
- (S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid, sodium salt 2.5 hydrate
- AC-8339
- AKOS016005851
- F4GSH45R4C
- Pemetrexed disodium hemipentahydrate
- DTXSID10189239
- PEMETREXED DISODIUM 2.5-HYDRATE (EP MONOGRAPH)
- ZCTCZKWJFTYNMZ-WKUCUCPSSA-J
- PEMETREXED DISODIUM HEMIPENTAHYDRATE [WHO-DD]
- Pemetrexed sodium hemipentahydrate (JAN)
- (S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioicacid,sodiumsalt2.5hydrate
- TETRASODIUM BIS(PEMETREXED(2-)) PENTAHYDRATE
- PEMETREXED SODIUM HEMIPENTAHYDRATE [JAN]
- Pemetrexed disodium- Bio-X
- UNII-F4GSH45R4C
- Q27277627
- Pemetrexed accord
- BP164243
- L-Glutamic acid, N-(4-(2-(2-amino-4,7-dihydro-4-oxo-3H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-, sodium salt, hydrate (2:4:5)
- Disodium N-(4-(2-(2-amino-4-oxo-4,7-dihydro-1H-pyrrolo(2,3-d)pyrimidin-5-yl)ethyl)benzoyl)-L-glutamate hemipentahydrate
- D10596
- BCP22709
- PEMETREXED SODIUM HEMIPENTAHYDRATE
- Pemetrexed accord (TN)
- tetrasodium;(2S)-2-[[4-[2-(2-amino-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]amino]pentanedioate;pentahydrate
- Pemetrexed sodium hydrate (2:4:5)
- DTXCID90111730
- +Expand
- MDL： MFCD13194950
- InChIKey： ZCTCZKWJFTYNMZ-WKUCUCPSSA-J
- Inchi： 1S/2C20H21N5O6.4Na.5H2O/c2*21-20-24-16-15(18(29)25-20)12(9-22-16)6-3-10-1-4-11(5-2-10)17(28)23-13(19(30)31)7-8-14(26)27;;;;;;;;;/h2*1-2,4-5,9,13H,3,6-8H2,(H,23,28)(H,26,27)(H,30,31)(H4,21,22,24,25,29);;;;;5*1H2/q;;4*+1;;;;;/p-4/t2*13-;;;;;;;;;/m00........./s1
- SMILES： [C@H](NC(=O)C1C=CC(=CC=1)CCC1=CNC2NC(N)=NC(C1=2)=O)(CCC([O-])=O)C(=O)[O-].[C@H](NC(=O)C1C=CC(=CC=1)CCC1=CNC2NC(N)=NC(C1=2)=O)(CCC([O-])=O)C(=O)[O-].[Na+].[Na+].[Na+].[Na+].O.O.O.O.O

Computed Properties

Exact Mass: 1032.278967g/mol
Surface Charge: 0
Hydrogen Bond Donor Count: 13
Hydrogen Bond Acceptor Count: 19
Rotatable Bond Count: 14
Monoisotopic Mass: 1032.278967g/mol
Monoisotopic Mass: 1032.278967g/mol
Topological Polar Surface Area: 390Å²
Heavy Atom Count: 71
Complexity: 737
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 11

Experimental Properties

LogP: -2.38330
PSA: 439.99000
Boiling Point: No data available
Melting Point: No data available
Vapor Pressure: No data available
Flash Point: No data available
Solubility: biological extracorporealIn Vitro:H2O≥ 29 mg/mL(56.16 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
Color/Form: Powder

Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate) Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00IKZV-1g	L-Glutamic acid,N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-,sodium salt, hydrate (2:4:5) (9CI)	357166-30-4	95%	1g	$44.00	2024-05-04
A2B Chem LLC	AI66219-1g	L-Glutamic acid,N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-,sodium salt, hydrate (2:4:5) (9CI)	357166-30-4	95%	1g	$28.00	2024-04-20
Aaron	AR00IL87-250mg	L-Glutamic acid,N-[4-[2-(2-amino-4,7-dihydro-4-oxo-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl]benzoyl]-,sodium salt, hydrate (2:4:5) (9CI)	357166-30-4	99%	250mg	$9.00
abcr	AB479743-100 mg	Pemetrexed disodium hydrate (5:2); .	357166-30-4		100mg	€144.40	2023-04-20
Ambeed	A708744-250mg	(S)-2-(4-(2-(2-Amino-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidin-5-yl)ethyl)benzamido)pentanedioic acid, sodium salt 2.5 hydrate	357166-30-4	99%	250mg	$10.0	2024-07-19
ChemScence	CS-1422-100mg	Pemetrexed disodium hemipenta hydrate	357166-30-4	99.30%	100mg	$60.0	2021-09-02
eNovation Chemicals LLC	D566215-1g	Pemetrexed Disodium Salt 2.5 Hydrate	357166-30-4	97%	1g	$200	2022-09-07
MedChemExpress	HY-13781-10mM*1mLinWater	Pemetrexed disodium hemipenta hydrate	357166-30-4	99.30%	10mM*1mLinWater	￥825	2023-07-26
S e l l e c k ZHONG GUO	S7785-50mg	Pemetrexed Disodium Hydrate	357166-30-4	99.99%	50mg	¥812.11	2023-10-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	P140269-250mg	Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate)	357166-30-4	99%	250mg	¥110.90	2023-09-01

Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate) Suppliers

WuHan Dong Kang Yuan technology co., LTD

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(CAS:357166-30-4)

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Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate) Related Literature

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Yu Wang,Qian Peng,Qi Ou,Shiyun Lin,Zhigang Shuai J. Mater. Chem. A, 2020,8, 18721-18725
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Anal. Methods, 2020,12, 1681-1682
3. A graphene oxide functionalized energetic coordination polymer possesses good thermostability, heat release and combustion catalytic performance for ammonium perchlorate†

Desuo Yang,Wenjiao Mo,Sheng Zhang,Bing Li,Dengwei Hu,Sanping Chen Dalton Trans., 2020,49, 1582-1590
4. Soft-template synthesis of nitrogen-doped carbon nanodots: tunable visible-light photoluminescence and phosphor-based light-emitting diodes†

Sungan Do,Woosung Kwon,Shi-Woo Rhee J. Mater. Chem. C, 2014,2, 4221-4226
5. Modification of Cu–ZnO–ZrO2 catalysts with La2O3 to quantitatively tune Cu+–Cu0 dual sites for hydrogenation of dimethyl adipate to produce 1,6-hexanediol†

Xianlong Gao,Guoqing Zhao,Lei Miao,Lei Li,Zhirong Zhu Catal. Sci. Technol., 2023,13, 5938-5944
6. Melleolides impact fungal translation via elongation factor 2†

Maximilian Dörfer,Daniel Heine,Stefanie König,Sagar Gore,Oliver Werz,Christian Hertweck,Markus Gressler,Dirk Hoffmeister Org. Biomol. Chem., 2019,17, 4906-4916
7. Production of Fe nanoparticles from γ-Fe2O3 by high-pressure hydrogen reduction

I. Dirba,C. A. Schwöbel,A. Zintler,P. Komissinskiy,L. Molina-Luna,O. Gutfleisch Nanoscale Adv., 2020,2, 4777-4784
8. Vertically oriented ReS2(1−x)Se2x nanosheet-formed porous arrays on SiO2/Si substrates for ultraviolet-visible photoelectric detection

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9. Corn peptides improved obesity-induced non-alcoholic fatty liver disease through relieving lipid metabolism, insulin resistance and oxidative stress†

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10. Enzyme-promoted regioselective coupling oligomerization of isorhapontigenin towards the first synthesis of (±)-gnetulin†

Wenling Li,Shixia Yang,Teng Lv,Yadong Yang Org. Biomol. Chem., 2014,12, 2273-2279

Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Salt

357166-30-4 (Pemetrexed disodium hemipenta hydrate (Synonyms: Pemetrexed sodium hydrate)) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:357166-30-4)Pemetrexed disodium hemipenta hydrate

Purity:99%

Quantity:25g

Price($):275.0